An In-depth Technical Guide to N-[2-(1-Aminoethyl)phenyl]methanesulfonamide
An In-depth Technical Guide to N-[2-(1-Aminoethyl)phenyl]methanesulfonamide
For Researchers, Scientists, and Drug Development Professionals
Introduction
N-[2-(1-Aminoethyl)phenyl]methanesulfonamide is a distinct organic molecule characterized by a methanesulfonamide group and an aminoethyl substituent on a phenyl ring. While this compound is commercially available in its hydrochloride salt form, comprehensive studies detailing its synthesis, biological activity, and specific applications in drug discovery and development are not extensively documented in publicly available scientific literature. This guide aims to provide a thorough technical overview of N-[2-(1-Aminoethyl)phenyl]methanesulfonamide, consolidating available data and presenting a scientifically grounded, albeit theoretical, framework for its synthesis and potential research applications. By leveraging established chemical principles and drawing parallels with structurally related compounds, this document will serve as a valuable resource for researchers interested in exploring the potential of this and similar molecules.
Compound Identification and Physicochemical Properties
A precise understanding of a compound's identity and properties is fundamental to any research endeavor. The following table summarizes the key identifiers for N-[2-(1-Aminoethyl)phenyl]methanesulfonamide hydrochloride.
| Property | Value | Reference(s) |
| Chemical Name | N-[2-(1-Aminoethyl)phenyl]methanesulfonamide hydrochloride | [1] |
| CAS Number | 1170639-76-5 | [1] |
| Molecular Formula | C₉H₁₅ClN₂O₂S | [1] |
| Molecular Weight | 250.75 g/mol | [1] |
| Physical Form | Powder | [1] |
| InChI Code | 1S/C9H14N2O2S.ClH/c1-7(10)8-5-3-4-6-9(8)11-14(2,12)13;/h3-7,11H,10H2,1-2H3;1H | [1] |
| InChI Key | JEJUYHHRCHDNHY-UHFFFAOYSA-N | [1] |
| Storage Temperature | Room Temperature | [1] |
Proposed Synthesis Pathway
The reaction mechanism is a nucleophilic acyl substitution, where the primary amine of the aniline derivative acts as a nucleophile, attacking the electrophilic sulfur atom of the methanesulfonyl chloride. This is followed by the elimination of a chloride ion and subsequent deprotonation to yield the final sulfonamide.
Caption: Proposed synthesis of N-[2-(1-Aminoethyl)phenyl]methanesulfonamide.
Detailed Hypothetical Experimental Protocol
This protocol is a theoretical procedure and should be optimized and validated in a laboratory setting.
Materials:
-
2-(1-Aminoethyl)aniline
-
Methanesulfonyl Chloride
-
Anhydrous Dichloromethane (DCM) or other suitable aprotic solvent
-
Triethylamine (TEA) or another non-nucleophilic base
-
Saturated aqueous sodium bicarbonate solution
-
Brine
-
Anhydrous sodium sulfate or magnesium sulfate
-
Silica gel for column chromatography
-
Hexanes and Ethyl Acetate (or other suitable eluents)
Procedure:
-
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(1-aminoethyl)aniline (1.0 eq) in anhydrous DCM.
-
Base Addition: Add triethylamine (1.1-1.5 eq) to the solution and stir. The base is crucial to neutralize the hydrochloric acid byproduct of the reaction.[2]
-
Sulfonylation: Cool the reaction mixture to 0 °C in an ice bath. Add methanesulfonyl chloride (1.0-1.2 eq) dropwise to the stirred solution. The dropwise addition is important to control the exothermic nature of the reaction.
-
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).
-
Workup:
-
Quench the reaction by adding saturated aqueous sodium bicarbonate solution.
-
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
-
Combine the organic layers and wash with brine.
-
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
-
-
Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-[2-(1-Aminoethyl)phenyl]methanesulfonamide.
-
Salt Formation (Optional): To prepare the hydrochloride salt, dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or methanol) and add a solution of HCl in the same solvent. The hydrochloride salt should precipitate and can be collected by filtration.
Potential Research Applications and Biological Activity: An Extrapolative Discussion
The sulfonamide functional group is a well-established pharmacophore present in a wide array of therapeutic agents with diverse biological activities.[4] While no specific biological data for N-[2-(1-Aminoethyl)phenyl]methanesulfonamide has been identified, the activities of structurally related compounds can provide a basis for postulating potential areas of investigation. It is critical to emphasize that these are hypothetical applications and require experimental validation.
Caption: Hypothetical areas of research for N-[2-(1-Aminoethyl)phenyl]methanesulfonamide.
Potential as a Modulator of Adrenergic Receptors
Structurally similar compounds containing a phenethylamine backbone are known to interact with adrenergic receptors. For instance, N-[2-hydroxy-5-[2-(methylamino)ethyl]phenyl]methanesulfonamide has been identified as a potent alpha-1 adrenoceptor agonist.[2] The presence of the aminoethylphenyl moiety in the target compound suggests that it could be investigated for similar activity.
-
Experimental Approach: Initial screening could involve radioligand binding assays to determine the affinity of the compound for various adrenergic receptor subtypes (α₁, α₂, β₁, β₂, β₃). Functional assays, such as measuring second messenger levels (e.g., cAMP, IP₃) or downstream signaling events in cell lines expressing these receptors, would be the next logical step to determine agonist or antagonist activity.
Exploration as an Enzyme Inhibitor
The sulfonamide group is a key feature in many enzyme inhibitors, including carbonic anhydrase inhibitors and certain classes of kinase and protease inhibitors.[4]
-
Experimental Approach: A broad-based enzymatic screening against a panel of relevant enzymes could reveal potential inhibitory activity. For example, given the prevalence of sulfonamides in anticancer drug discovery, screening against a panel of kinases involved in cancer signaling pathways could be a starting point.[5]
Investigation of Antiarrhythmic Properties
Certain N-phenylmethanesulfonamide derivatives have been investigated for their Class III antiarrhythmic activity, which is typically associated with the blockade of potassium channels in the heart.[6]
-
Experimental Approach: The potential effects of N-[2-(1-Aminoethyl)phenyl]methanesulfonamide on cardiac ion channels could be assessed using electrophysiological techniques, such as patch-clamp studies on isolated cardiomyocytes or cell lines expressing specific ion channels (e.g., hERG).
Safety and Handling
Based on available safety data for the hydrochloride salt, N-[2-(1-Aminoethyl)phenyl]methanesulfonamide should be handled with care in a laboratory setting.
Hazard Statements: [1]
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
Precautionary Statements: [1]
-
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling this compound and to use appropriate personal protective equipment (PPE) in a well-ventilated area.
Conclusion
N-[2-(1-Aminoethyl)phenyl]methanesulfonamide represents a chemical entity with potential for further scientific exploration. While there is a clear gap in the existing literature regarding its specific synthesis and biological function, this guide provides a solid foundation for researchers by outlining its known properties, proposing a logical synthetic strategy, and suggesting plausible avenues for investigation based on the established pharmacology of structurally related molecules. The future elucidation of this compound's biological profile through systematic screening and targeted assays will be crucial in determining its potential value in the fields of medicinal chemistry and drug discovery.
References
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DeMarinis, R. M., et al. (1985). N-[2-hydroxy-5-[2-(methylamino)ethyl]phenyl]methanesulfonamide. A potent agonist which releases intracellular calcium by activation of alpha 1-adrenoceptors. Journal of Medicinal Chemistry, 28(2), 245–248. [Link]
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Chemistry LibreTexts. (2020, May 30). 20.6: Reactions of Amines. [Link]
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Chemistry Steps. (2024, January 12). Reactions of Aniline. [Link]
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ResearchGate. (2025, August 8). Biological activities of sulfonamides. [Link]
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Allen. Anilines: Reactions, Reaction Mechanisms and FAQs. [Link]
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Fortin, S., et al. (2015). Synthesis and biological evaluation of novel N-phenyl ureidobenzenesulfonate derivatives as potential anticancer agents. Part 2. Modulation of the ring B. European Journal of Medicinal Chemistry, 103, 566-578. [Link]
- Google Patents. (2014). Synthesis method of sulfonamide compound. CN103922975A.
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Garg Lab - UCLA. Patents & Products. [Link]
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Chemistry Guru. Amine, Aniline, Amide Reactions -Organic Chem. [Link]
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Badawneh, M., et al. (1993). N-[(omega-amino-1-hydroxyalkyl)phenyl]methanesulfonamide derivatives with class III antiarrhythmic activity. Journal of Medicinal Chemistry, 36(22), 3342-3350. [Link]
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Asinex. Screening Libraries. [Link]
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Otava Chemicals. Phenotypic Screening Library. [Link]
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PubMed. (2015, October 20). Synthesis and biological evaluation of novel N-phenyl ureidobenzenesulfonate derivatives as potential anticancer agents. Part 2. Modulation of the ring B. [Link]
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MDPI. (2023, March 13). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. [Link]
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PubMed. (2005, June 15). Asymmetric synthesis of alpha-substituted beta-amino ketones from sulfinimines (N-sulfinyl imines). synthesis of the indolizidine alkaloid (-)-223A. [Link]
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Royal Society of Chemistry. (2017). p-TsOH-mediated synthesis of substituted 2,4-diaryl-3-sulfonylquinolines from functionalized 2-aminobenzophenones and aromatic β-ketosulfones under microwave irradiation. [Link]
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US EPA. Methanesulfonamide, N-[4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]phenyl]-. [Link]
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ResearchGate. (2022, July 1). Design, Synthesis, and Applications of ortho-Sulfur Substituted Arylphosphanes. [Link]
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PubMed Central (PMC). (2020, October 29). Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors. [Link]
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